Cas no 2227753-63-9 (4-amino-1-methyl-5-(1,3-thiazol-2-yl)pyrrolidin-2-one)

• Product Name: 4-amino-1-methyl-5-(1,3-thiazol-2-yl)pyrrolidin-2-one
• CAS No: 2227753-63-9
• MF: C₈H₁₁N₃OS
• MW: 197.257439851761
• CID: 6242716
• PubChem ID: 165847298
• Update Time: 2025-10-23

4-amino-1-methyl-5-(1,3-thiazol-2-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-methyl-5-(1,3-thiazol-2-yl)pyrrolidin-2-one
• EN300-1636243
• 2227753-63-9

• Inchi： 1S/C8H11N3OS/c1-11-6(12)4-5(9)7(11)8-10-2-3-13-8/h2-3,5,7H,4,9H2,1H3/t5-,7-/m0/s1
• InChI Key： UUSXWBJXIHGAQT-FSPLSTOPSA-N
• SMILES： S1C=CN=C1[C@@H]1[C@H](CC(N1C)=O)N

Computed Properties

• Exact Mass: 197.06228316g/mol
• Monoisotopic Mass: 197.06228316g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 87.5Ų

Additional information on 4-amino-1-methyl-5-(1,3-thiazol-2-yl)pyrrolidin-2-one

4-Amino-1-Methyl-5-(1,3-Thiazol-2-Yl)Pyrrolidin-2-One: A Comprehensive Overview

The compound 4-amino-1-methyl-5-(1,3-thiazol-2-yl)pyrrolidin-2-one, identified by the CAS number CAS No. 2227753-63-9, is a structurally complex organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of pyrrolidinones, which are five-membered lactams, and incorporates a thiazole ring, an amino group, and a methyl substituent. The integration of these functional groups makes it a versatile molecule with unique chemical properties.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through various methodologies. Researchers have explored both traditional and modern techniques to optimize the synthesis process, ensuring high yields and purity. The incorporation of the thiazole ring, a heterocyclic structure known for its stability and reactivity, has been a focal point in recent studies. The thiazole moiety in 4-amino-1-methyl-5-(1,3-thiazol-2-yl)pyrrolidin-2-one contributes significantly to its electronic properties and enhances its reactivity in various chemical transformations.

The amino group present in the molecule plays a crucial role in its biological activity. Recent studies have highlighted the potential of this compound as a precursor for drug development. Its ability to form hydrogen bonds and participate in various biochemical interactions makes it an attractive candidate for pharmacological applications. Moreover, the methyl group attached to the pyrrolidinone ring adds steric bulk, which can influence the molecule's solubility and bioavailability.

In terms of application, 4-amino-1-methyl-5-(1,3-thiazol-2-yl)pyrrolidin-2-one has shown promise in the field of medicinal chemistry. Researchers have investigated its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, studies have demonstrated its ability to modulate enzyme activity related to neurodegenerative diseases, making it a potential lead compound for drug discovery.

The structural versatility of this compound also extends to its use in materials science. Its ability to form stable complexes with metal ions has led to explorations in catalysis and coordination chemistry. Recent research has focused on its role as a ligand in transition metal complexes, where it exhibits unique catalytic properties that could be harnessed for industrial applications.

From an environmental perspective, understanding the degradation pathways of 4-amino-1-methyl-5-(1,3-thiazol-2-y)pyrrolidinone is crucial for assessing its ecological impact. Studies have shown that under specific conditions, such as UV light or microbial action, the compound undergoes degradation into less complex molecules. This information is vital for ensuring sustainable practices in its production and disposal.

In conclusion, 4-amino-1-methyl-5-(1,3-thiazol-2-y)pyrrolidinone, with its unique structural features and diverse functional groups, continues to be a subject of intense research interest across multiple disciplines. Its potential applications span from drug development to materials science, underscoring its importance as a valuable chemical entity.